Cas no 34713-65-0 (5-Isoxazolepropanenitrile, 3-(3-oxobutyl)-)

• Product name: 5-Isoxazolepropanenitrile, 3-(3-oxobutyl)-
• CAS No: 34713-65-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 1470171

5-Isoxazolepropanenitrile, 3-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanenitrile, 3-(3-oxobutyl)-

• Inchi： 1S/C10H12N2O2/c1-8(13)4-5-9-7-10(14-12-9)3-2-6-11/h7H,2-5H2,1H3
• InChI Key： UNMROPBABYAHED-UHFFFAOYSA-N
• SMILES： O1C(CCC#N)=CC(CCC(=O)C)=N1

Computed Properties

• Exact Mass: 192.08996

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±32.0 °C(Predicted)
• PSA: 66.89
• pka: -2.22±0.20(Predicted)